Cas no 1020724-23-5 (4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole)

• Product Name: 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole
• CAS No: 1020724-23-5
• MF: C₁₀H₆ClF₂N₃O₃
• MW: 289.622747898102
• MDL: MFCD08558152
• CID: 5175937
• PubChem ID: 19616530
• Update Time: 2026-03-04

4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-[(2,5-difluorophenoxy)methyl]-3-nitro-1H-pyrazole
• 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole

• MDL： MFCD08558152
• Inchi： 1S/C10H6ClF2N3O3/c11-7-4-15(14-10(7)16(17)18)5-19-9-3-6(12)1-2-8(9)13/h1-4H,5H2
• InChI Key： PPIFGTGZQDNRCY-UHFFFAOYSA-N
• SMILES： N1(COC2=CC(F)=CC=C2F)C=C(Cl)C([N+]([O-])=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Additional information on 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole

Chemical Profile of 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole (CAS No. 1020724-23-5)

4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole (CAS No. 1020724-23-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of multiple functional groups, such as a chloro substituent, a nitro group, and a 2,5-difluorophenoxy methyl moiety, contributes to its complex reactivity and biological profile.

The chloro group at the 4-position of the pyrazole ring introduces electrophilicity, making it a suitable candidate for further functionalization through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where such modifications can enhance binding affinity to biological targets. Additionally, the nitro group at the 3-position serves as a key pharmacophore, often involved in redox reactions and influencing the compound's metabolic stability. The 2,5-difluorophenoxy methyl side chain adds another layer of complexity, with the fluorine atoms potentially enhancing lipophilicity and metabolic resistance.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies have indicated that the structural motifs present in 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole may interact with various enzymes and receptors. For instance, computational modeling suggests that the nitro group could engage with heme-containing enzymes like cytochrome P450s, which are crucial in drug metabolism. Furthermore, the fluorinated phenoxy ring may mimic natural substrates or inhibitors of certain kinases, making this compound a promising scaffold for kinase inhibition studies.

In vitro studies have begun to explore the potential applications of this compound in addressing inflammatory diseases. The combination of the chloro, nitro, and 2,5-difluorophenoxy methyl groups may modulate inflammatory pathways by interacting with transcription factors such as NF-κB. Preliminary data suggest that derivatives of this compound could exhibit anti-inflammatory effects comparable to known therapeutic agents while offering novel mechanisms of action. This aligns with current trends in drug discovery toward identifying compounds with multiple targets or synergistic effects.

The synthetic route to 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole involves multi-step organic transformations that highlight its synthetic versatility. Key steps include nitration of a precursor pyrazole derivative followed by halogenation and subsequent introduction of the phenoxy methyl group. The use of fluorinated intermediates underscores the growing importance of fluorine chemistry in medicinal drug development due to its ability to improve pharmacokinetic properties such as bioavailability and metabolic stability.

As research progresses, the integration of high-throughput screening (HTS) technologies will likely accelerate the discovery of new derivatives with enhanced activity profiles. The structural complexity of 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole makes it an attractive candidate for HTS campaigns aimed at identifying novel bioactive molecules. Additionally, advances in biocatalysis may enable more sustainable synthetic pathways for producing this compound and its analogs on an industrial scale.

The role of fluorine in medicinal chemistry continues to evolve, with increasing evidence supporting its therapeutic value beyond simple lipophilicity enhancement. The 2,5-difluorophenoxy methyl group in this compound exemplifies how strategic fluorination can modulate electronic properties and binding interactions. Recent reviews highlight that fluorinated aryl ethers are particularly effective in designing drugs with improved pharmacological profiles due to their ability to enhance both affinity and selectivity.

Future directions for research on 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole may include exploring its potential as an intermediate for more complex drug candidates or investigating its interactions with protein targets using structural biology techniques such as X-ray crystallography or NMR spectroscopy. Such studies could provide critical insights into how modifications at different positions within its structure influence biological activity.

The broader implications of this work extend beyond individual compounds to inform strategies for drug design in general. The modular nature of pyrazole-based scaffolds allows for rapid diversification through systematic functional group modifications—a strategy exemplified by efforts to optimize 4-chloro-1-(2,5-difluorophenoxy)methyl-3-nitro-1H-pyrazole and related analogs. This approach underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists in accelerating therapeutic innovation.